Cas no 500778-44-9 (Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate)

• Product Name: Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate
• CAS No: 500778-44-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD24666623
• CID: 5605936
• PubChem ID: 436619
• Update Time: 2025-06-08

Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7512037
• ethyl 3-(4-aminophenyl)-2-hydroxypropanoate
• EN300-9502230
• 500778-44-9
• Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate

• MDL： MFCD24666623
• Inchi： 1S/C11H15NO3/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8/h3-6,10,13H,2,7,12H2,1H3
• InChI Key： WONRYEAJPKLIPB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate

Research Brief on Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate (CAS: 500778-44-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate (CAS: 500778-44-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential therapeutic applications. This brief synthesizes recent findings on this molecule, with particular attention to its synthetic pathways, biological activities, and potential as a pharmacophore in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of β-amino acid derivatives, which are increasingly recognized for their importance in peptidomimetics and bioactive molecule design. The presence of both amino and hydroxyl functional groups on the aromatic ring provides multiple sites for chemical modification, making it a versatile building block for medicinal chemistry applications.

In synthetic chemistry advancements, researchers have developed improved catalytic asymmetric hydrogenation methods for producing Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate with higher enantiomeric purity. A 2023 study published in Advanced Synthesis & Catalysis demonstrated a novel ruthenium-catalyzed process achieving >99% ee, addressing previous challenges in stereoselective synthesis of this compound.

Pharmacological investigations have revealed promising biological activities associated with this compound and its derivatives. Structure-activity relationship (SAR) studies indicate that modifications at the ester group and hydroxyl position can significantly influence receptor binding affinity. Several research groups have reported its incorporation into potential drug candidates targeting inflammatory pathways and neurological disorders.

The compound's potential in CNS drug development has been particularly noteworthy. Molecular modeling studies suggest favorable blood-brain barrier penetration characteristics, while in vitro assays demonstrate moderate inhibition of monoamine oxidase enzymes. These findings were recently presented at the 2024 International Conference on Medicinal Chemistry.

Analytical characterization techniques for 500778-44-9 have also seen advancements. Recent publications describe improved HPLC methods for purity analysis and novel spectroscopic approaches for structural confirmation. These developments are crucial for quality control in pharmaceutical applications where the compound serves as an intermediate.

Looking forward, research directions appear to be focusing on three main areas: development of more sustainable synthetic routes, exploration of its potential in targeted drug delivery systems, and investigation of its metabolites for additional biological activities. The compound's versatility continues to make it a valuable subject for interdisciplinary research at the chemistry-biology interface.

This research brief highlights the growing importance of Ethyl 3-(4-aminophenyl)-2-hydroxypropanoate in pharmaceutical development. While current applications primarily focus on its use as a synthetic intermediate, emerging biological data suggest potential for direct therapeutic applications that warrant further investigation through preclinical studies.